Cas no 1551481-37-8 (2-ethoxy-2-(oxolan-3-yl)acetic acid)

• Product Name: 2-ethoxy-2-(oxolan-3-yl)acetic acid
• CAS No: 1551481-37-8
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 4605594
• Update Time: 2025-05-20

2-ethoxy-2-(oxolan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Furanacetic acid, α-ethoxytetrahydro-
• 2-ethoxy-2-(oxolan-3-yl)acetic acid

• Inchi： 1S/C8H14O4/c1-2-12-7(8(9)10)6-3-4-11-5-6/h6-7H,2-5H2,1H3,(H,9,10)
• InChI Key： HBWQQGBTYDZQDX-UHFFFAOYSA-N
• SMILES： C(C1COCC1)(C(=O)O)OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 2-ethoxy-2-(oxolan-3-yl)acetic acid

Comprehensive Overview of 2-Ethoxy-2-(oxolan-3-yl)acetic Acid (CAS No. 1551481-37-8): Properties, Applications, and Industry Insights

2-Ethoxy-2-(oxolan-3-yl)acetic acid (CAS No. 1551481-37-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This carboxylic acid derivative, characterized by an ethoxy group and a tetrahydrofuran (oxolane) ring, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₈H₁₄O₄, and moderate polarity make it soluble in common organic solvents like ethanol, DMSO, and ethyl acetate, facilitating its use in multi-step reactions.

Recent studies highlight the compound's role in chiral synthesis, particularly for asymmetric catalysis and pharmaceutical intermediates. Researchers are exploring its potential in designing bioactive molecules targeting metabolic disorders, aligning with the growing demand for green chemistry solutions. The oxolane ring contributes to conformational rigidity, while the ethoxy-acetic acid moiety allows for further functionalization—a combination that answers frequent search queries like "how to modify tetrahydrofuran derivatives" or "carboxylic acid applications in drug discovery."

From an industrial perspective, 1551481-37-8 aligns with trends in sustainable chemical production. Its synthesis often employs catalytic hydrogenation or microwave-assisted reactions, reducing energy consumption compared to traditional methods—a response to searches for "energy-efficient synthetic routes." Analytical techniques like HPLC (High-Performance Liquid Chromatography) and LC-MS ensure purity verification, addressing quality concerns in GMP-compliant manufacturing.

Environmental considerations are paramount in current chemical discussions. 2-Ethoxy-2-(oxolan-3-yl)acetic acid exhibits biodegradability potential due to its ester-like linkages, resonating with queries about "eco-friendly chemical alternatives." Regulatory databases classify it under non-hazardous handling protocols when used appropriately, though standard laboratory precautions (gloves, ventilation) are recommended—a point frequently searched by industrial safety officers.

The compound's structure-activity relationship (SAR) attracts computational chemists utilizing molecular docking tools. This intersects with popular topics like "AI in chemical property prediction", as machine learning models train on such scaffolds to accelerate drug candidate screening. Patent analyses reveal applications in crop protection agents, answering agricultural researchers' questions about "novel herbicide adjuvants."

Supply chain dynamics for CAS 1551481-37-8 reflect broader pharmaceutical raw material trends. Manufacturers emphasize batch-to-batch consistency and supply chain transparency, responding to post-pandemic focus on "API intermediate reliability." Storage typically requires ambient temperature conditions in airtight containers, with stability data showing no significant degradation under recommended conditions—information critical for logistics planners.

Emerging applications include its use in polymeric materials for controlled-release formulations, connecting to nanotechnology searches like "smart delivery systems chemistry." The ethoxy group enhances lipophilicity, enabling membrane permeability studies—a hot topic in blood-brain barrier research. These multidisciplinary uses position 2-ethoxy-2-(oxolan-3-yl)acetic acid as a compound bridging academic research and industrial innovation.